Cas no 55290-52-3 (Thiocyanic acid, 2-aminophenyl ester (9CI))

• Product Name: Thiocyanic acid, 2-aminophenyl ester (9CI)
• CAS No: 55290-52-3
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 838578
• PubChem ID: 20452036
• Update Time: 2025-04-19

Thiocyanic acid, 2-aminophenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 2-aminophenyl ester (9CI)
• (2-aminophenyl) thiocyanate
• Thiocyanic acid, 2-aminophenyl ester
• o-Thiocyanoaniline

• Inchi： 1S/C7H6N2S/c8-5-10-7-4-2-1-3-6(7)9/h1-4H,9H2
• InChI Key： ALCSIGNRSZDGBF-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 150.02500
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 274 ºC
• Flash Point: 119 ºC
• PSA: 75.11000
• LogP: 2.42318